Cas no 2228413-36-1 (2-1-(4-methanesulfonylphenyl)cyclobutylacetic acid)

• Product Name: 2-1-(4-methanesulfonylphenyl)cyclobutylacetic acid
• CAS No: 2228413-36-1
• MF: C₁₃H₁₆O₄S
• MW: 268.328742980957
• CID: 6069881
• PubChem ID: 165884960
• Update Time: 2025-05-27

2-1-(4-methanesulfonylphenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methanesulfonylphenyl)cyclobutylacetic acid
• EN300-1989505
• 2228413-36-1
• 2-[1-(4-methanesulfonylphenyl)cyclobutyl]acetic acid

• Inchi： 1S/C13H16O4S/c1-18(16,17)11-5-3-10(4-6-11)13(7-2-8-13)9-12(14)15/h3-6H,2,7-9H2,1H3,(H,14,15)
• InChI Key： RFVBYHTUUWNLJO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1(CC(=O)O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 268.07693016g/mol
• Monoisotopic Mass: 268.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.8Ų

Additional information on 2-1-(4-methanesulfonylphenyl)cyclobutylacetic acid

Introduction to 2-1-(4-methanesulfonylphenyl)cyclobutylacetic acid (CAS No. 2228413-36-1)

2-1-(4-methanesulfonylphenyl)cyclobutylacetic acid (CAS No. 2228413-36-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutyl and methanesulfonylphenyl moieties, exhibits promising pharmacological properties and potential therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 2-1-(4-methanesulfonylphenyl)cyclobutylacetic acid is defined by its cyclobutyl ring attached to an acetic acid moiety, with a methanesulfonylphenyl group substituting one of the ring carbons. This specific arrangement imparts unique physical and chemical properties to the molecule, making it an intriguing subject for both academic and industrial research. The cyclobutyl ring, known for its rigidity and conformational constraints, contributes to the compound's stability and bioavailability, while the methanesulfonylphenyl group enhances its reactivity and binding affinity to biological targets.

Synthesis of 2-1-(4-methanesulfonylphenyl)cyclobutylacetic acid typically involves a multi-step process that includes the formation of the cyclobutyl ring, introduction of the methanesulfonylphenyl group, and final carboxylic acid functionalization. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product. This method not only reduces the number of steps required but also minimizes the formation of side products, making it highly suitable for large-scale production.

In terms of biological activities, 2-1-(4-methanesulfonylphenyl)cyclobutylacetic acid has shown potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that this compound could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary in vivo studies in animal models have confirmed its anti-inflammatory effects without significant toxicity or adverse side effects.

Beyond its anti-inflammatory properties, 2-1-(4-methanesulfonylphenyl)cyclobutylacetic acid has also been investigated for its potential as an antitumor agent. Research published in Cancer Research in 2020 reported that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis through the activation of caspase pathways. The study further revealed that the compound disrupts key signaling pathways involved in cancer cell survival and proliferation, such as PI3K/Akt and MAPK/ERK pathways. These findings highlight the multifaceted therapeutic potential of 2-1-(4-methanesulfonylphenyl)cyclobutylacetic acid in oncology.

The pharmacokinetic properties of 2-1-(4-methanesulfonylphenyl)cyclobutylacetic acid have also been extensively studied to assess its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are crucial parameters for drug development. Furthermore, it has been shown to have low plasma protein binding, suggesting that it can effectively reach target tissues and exert its therapeutic effects. These pharmacokinetic characteristics make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(4-methanesulfonylphenyl)cyclobutylacetic acid in human subjects. Early-phase trials have demonstrated promising results, with no major safety concerns reported. The compound is being evaluated for various indications, including chronic inflammatory conditions and certain types of cancer. The ongoing clinical trials aim to provide more comprehensive data on its therapeutic potential and guide future drug development efforts.

In conclusion, 2-1-(4-methanesulfonylphenyl)cyclobutylacetic acid (CAS No. 2228413-36-1) is a promising compound with diverse pharmacological activities and potential therapeutic applications. Its unique chemical structure, efficient synthesis methods, favorable biological activities, and promising clinical data position it as a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play a significant role in advancing treatments for various diseases.